2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C14H19N3O4S/c1-21-9-8-15-14(18)10-16-12-4-2-3-5-13(12)17(11-6-7-11)22(16,19)20/h2-5,11H,6-10H2,1H3,(H,15,18)
• InChI Key: RYLRFPLYEBUGPO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C2=CC=CC=C2N(S1(=O)=O)C3CC3
• Molecular Formula: C14H19N3O4S
• Molecular Weight: 325.39 g/mol

Description

2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C14H19N3O4S and its molecular weight is 325.38. The purity is usually 95%.
BenchChem offers high-quality 2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-(2-methoxyethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-(2-methoxyethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activities

A significant aspect of research on derivatives of benzothiadiazole, which share a core structure with the chemical , is their potential antitumor activities. For instance, derivatives bearing different heterocyclic ring systems have been synthesized and evaluated for their antitumor efficacy in vitro against a variety of human tumor cell lines, demonstrating considerable anticancer activity against certain cancer types. This includes compounds that have shown significant cytotoxicity against breast cancer cell lines, highlighting their potential as effective chemotherapeutic agents (Yurttaş, Tay, & Demirayak, 2015). Additionally, a series of 2-phenyl benzothiazole derivatives synthesized and evaluated for their cytotoxic activities further underscore the scaffold's relevance in cancer research (Firoozpour, Mokhtari, Moghimi, Safavi, & Foroumadi, 2018).

Ligand-Protein Interactions and Photovoltaic Efficiency

Research also extends into the exploration of ligand-protein interactions and the potential application of benzothiazole derivatives in photovoltaic cells. Spectroscopic and quantum mechanical studies of certain benzothiazolinone acetamide analogs have illuminated their interactions with proteins like Cyclooxygenase 1 (COX1), offering insights into the molecular underpinnings of their biological activities. Moreover, these compounds have shown good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells (DSSCs), suggesting a versatile application in renewable energy technologies (Mary et al., 2020).